3,20-dioxopregn-4-ene-18/'-carboxaldehyde cyclic 18/'-(1,2-ethandiylmercaptal)
3,20-dioxopregn-4-ene-18/'-carboxaldehyde cyclic 18/'-(1,2-ethandiylmercaptal)
Brand Name:
Vulcanchem
CAS No.:
123376-04-5
VCID:
VC0053258
InChI:
InChI=1S/C24H34O2S2/c1-15(25)19-5-6-21-18-4-3-16-13-17(26)7-9-23(16,2)20(18)8-10-24(19,21)14-22-27-11-12-28-22/h13,18-22H,3-12,14H2,1-2H3/t18-,19-,20+,21+,23+,24+/m1/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)CC5SCCS5
Molecular Formula:
C24H34O2S2
Molecular Weight:
418.7 g/mol
3,20-dioxopregn-4-ene-18/'-carboxaldehyde cyclic 18/'-(1,2-ethandiylmercaptal)
CAS No.: 123376-04-5
Main Products
VCID: VC0053258
Molecular Formula: C24H34O2S2
Molecular Weight: 418.7 g/mol
| CAS No. | 123376-04-5 |
|---|---|
| Product Name | 3,20-dioxopregn-4-ene-18/'-carboxaldehyde cyclic 18/'-(1,2-ethandiylmercaptal) |
| Molecular Formula | C24H34O2S2 |
| Molecular Weight | 418.7 g/mol |
| IUPAC Name | (8S,9S,10R,13R,14S,17S)-17-acetyl-13-(1,3-dithiolan-2-ylmethyl)-10-methyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C24H34O2S2/c1-15(25)19-5-6-21-18-4-3-16-13-17(26)7-9-23(16,2)20(18)8-10-24(19,21)14-22-27-11-12-28-22/h13,18-22H,3-12,14H2,1-2H3/t18-,19-,20+,21+,23+,24+/m1/s1 |
| Standard InChIKey | PFDJFFZMFSJHKT-XCUVIRGDSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)CC5SCCS5 |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)CC5SCCS5 |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)CC5SCCS5 |
| Synonyms | 3,20-dioxopregn-4-ene-18'-carboxaldehyde cyclic 18'-(1,2-ethandiylmercaptal) DCCEM |
| PubChem Compound | 3083011 |
| Last Modified | Nov 11 2021 |
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